Cas no 1396847-88-3 (3-(benzenesulfonyl)-N-(3-hydroxy-3-phenylpropyl)propanamide)

• Product Name: 3-(benzenesulfonyl)-N-(3-hydroxy-3-phenylpropyl)propanamide
• CAS No: 1396847-88-3
• MF: C₁₈H₂₁NO₄S
• MW: 347.428643941879
• CID: 6454219
• Update Time: 2025-10-28

3-(benzenesulfonyl)-N-(3-hydroxy-3-phenylpropyl)propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(benzenesulfonyl)-N-(3-hydroxy-3-phenylpropyl)propanamide

• Inchi： 1S/C18H21NO4S/c20-17(15-7-3-1-4-8-15)11-13-19-18(21)12-14-24(22,23)16-9-5-2-6-10-16/h1-10,17,20H,11-14H2,(H,19,21)
• InChI Key： ZKDNKMMRXDSOOL-UHFFFAOYSA-N
• SMILES： C(NCCC(O)C1=CC=CC=C1)(=O)CCS(C1=CC=CC=C1)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 3-(benzenesulfonyl)-N-(3-hydroxy-3-phenylpropyl)propanamide

Comprehensive Overview of 3-(Benzenesulfonyl)-N-(3-hydroxy-3-phenylpropyl)propanamide (CAS No. 1396847-88-3)

3-(Benzenesulfonyl)-N-(3-hydroxy-3-phenylpropyl)propanamide, with the CAS number 1396847-88-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique benzenesulfonyl and hydroxy-phenylpropyl functional groups, exhibits potential applications in drug discovery and development. Researchers are particularly interested in its molecular structure, which combines a sulfonamide moiety with a hydroxy-phenylpropyl chain, offering versatile reactivity and binding properties.

The compound's CAS No. 1396847-88-3 is frequently searched in academic and industrial databases, reflecting its relevance in modern chemistry. Its IUPAC name, 3-(benzenesulfonyl)-N-(3-hydroxy-3-phenylpropyl)propanamide, highlights its complex yet systematic nomenclature, which is critical for accurate identification in scientific literature. The presence of both sulfonyl and amide groups makes it a candidate for studying enzyme inhibition and receptor modulation, topics of high interest in drug design and medicinal chemistry.

In recent years, the demand for sulfonamide derivatives like 3-(benzenesulfonyl)-N-(3-hydroxy-3-phenylpropyl)propanamide has surged due to their role in developing targeted therapies. This compound's potential to interact with biological targets aligns with the growing focus on precision medicine and personalized healthcare. Researchers are exploring its utility in cancer research, neurodegenerative diseases, and metabolic disorders, areas where small-molecule inhibitors are highly sought after.

The synthesis of CAS No. 1396847-88-3 involves multi-step organic reactions, including sulfonylation and amide coupling, which are well-documented in peer-reviewed journals. Its physicochemical properties, such as solubility, stability, and bioavailability, are under continuous investigation to optimize its pharmacokinetic profile. These studies are essential for advancing the compound from bench to bedside, a process that resonates with the current emphasis on translational research.

From an industrial perspective, 3-(benzenesulfonyl)-N-(3-hydroxy-3-phenylpropyl)propanamide is a valuable intermediate in the production of high-value pharmaceuticals. Its scalable synthesis and purification methods are topics of ongoing optimization, driven by the need for cost-effective and sustainable manufacturing processes. This aligns with the broader trend of green chemistry and process intensification, which aim to reduce environmental impact while maintaining high yields.

The compound's mechanism of action and structure-activity relationship (SAR) are key areas of exploration. Scientists are leveraging computational chemistry and molecular modeling to predict its interactions with biological targets, a strategy that accelerates drug discovery timelines. These approaches are particularly relevant in the era of artificial intelligence (AI)-driven research, where machine learning algorithms are used to identify promising candidates.

In summary, 3-(benzenesulfonyl)-N-(3-hydroxy-3-phenylpropyl)propanamide (CAS No. 1396847-88-3) represents a compelling subject of study in contemporary chemistry and pharmacology. Its multifaceted applications, from basic research to therapeutic development, underscore its importance in addressing unmet medical needs. As the scientific community continues to unravel its potential, this compound is poised to play a pivotal role in the next generation of biomedical innovations.